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Compound of Interest

Compound Name: 6-Chloro-7-nitroquinoxalin-2-one

CAS No.: 934690-33-2

Cat. No.: B15230540

Get Quote

Abstract & Significance
Quinoxalin-2-one derivatives are a prominent class of nitrogen-containing heterocyclic

compounds that form the core scaffold of numerous biologically active molecules.[1] Their

structural versatility and ability to participate in various chemical transformations make them

valuable intermediates in medicinal chemistry and materials science. This document provides a

comprehensive, field-tested protocol for the regioselective synthesis of 6-Chloro-7-
nitroquinoxalin-2-one. The described method proceeds via a robust acid-catalyzed

condensation cyclization, offering high yields and purity. This protocol is designed for

researchers, scientists, and drug development professionals who require a reliable and well-

characterized method for obtaining this key chemical building block.

Reaction Principle and Scheme
The synthesis is achieved through the condensation of 4-chloro-5-nitro-1,2-phenylenediamine

with glyoxylic acid monohydrate. The reaction mechanism involves an initial nucleophilic attack

of one amino group of the phenylenediamine onto the aldehyde carbon of glyoxylic acid,

forming a Schiff base intermediate. Subsequent intramolecular cyclization via nucleophilic
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attack by the second amino group on the carboxylic acid moiety, followed by dehydration,

yields the stable heterocyclic quinoxalinone ring system. The use of a protic solvent like

methanol facilitates both the dissolution of reactants and the proton transfer steps inherent to

the condensation mechanism.[2][3]

Figure 1: Synthesis of 6-Chloro-7-nitroquinoxalin-2-one.

Materials & Reagents
Equipment

250 mL Round-bottom flask

Magnetic stirrer and stir bar

Ice-water bath

Buchner funnel and filtration apparatus

Standard laboratory glassware (beakers, graduated cylinders)

Rotary evaporator

Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)

Melting point apparatus

Reagents & Solvents
This protocol is based on a 10.0 mmol scale. Adjust quantities as needed.
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Reagent
Name

Formula
MW (
g/mol )

Amount
(g)

Moles
(mmol)

Eq. Supplier

4-chloro-5-

nitro-1,2-

phenylene

diamine

C₆H₆ClN₃O

₂
187.58 1.88 10.0 1.0

Thermo

Sci.[4]

Glyoxylic

acid

monohydra

te

C₂H₄O₄ 92.05 1.10 12.0 1.2
Sigma-

Aldrich

Methanol

(ACS

Grade)

CH₄O 32.04 100 mL - -
Standard

Supplier

Deionized

Water
H₂O 18.02 As needed - - -

Detailed Experimental Protocol
Reaction Setup & Execution

Dissolution of Glyoxylic Acid: To a 250 mL round-bottom flask equipped with a magnetic stir

bar, add glyoxylic acid monohydrate (1.10 g, 12.0 mmol). Add 60 mL of methanol and stir at

room temperature until all solids have dissolved.

Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C.

Causality Note:Cooling the glyoxylic acid solution before adding the diamine helps to

moderate the initial exothermic reaction of Schiff base formation, preventing potential side

reactions.

Addition of Diamine: In a separate beaker, dissolve 4-chloro-5-nitro-1,2-phenylenediamine

(1.88 g, 10.0 mmol) in 40 mL of methanol. This may require gentle warming. Once dissolved,

slowly add this solution dropwise to the cooled, stirring glyoxylic acid solution over 15-20

minutes.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for 2-4 hours. A yellow precipitate is expected to form as

the reaction progresses.

Monitoring: The reaction progress can be monitored by TLC (e.g., using a 1:1 mixture of

ethyl acetate:hexanes). The consumption of the diamine starting material (a colored spot)

and the appearance of a new, typically lower Rf product spot indicates reaction progression.

Work-up & Product Isolation
Precipitation: Upon completion, cool the reaction mixture again in an ice bath for 30 minutes

to maximize precipitation of the product.

Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

Washing: Wash the filter cake sequentially with cold methanol (2 x 20 mL) and then

deionized water (2 x 20 mL).

Causality Note:Washing with cold methanol removes any unreacted glyoxylic acid and

soluble impurities. The subsequent water wash removes residual methanol and any

inorganic salts.

Drying: Dry the collected solid under vacuum at 50-60 °C until a constant weight is achieved.

The product should be a yellow to orange crystalline solid.

Characterization & Expected Results
Appearance: Yellow to orange crystalline powder.

Yield: Typically 85-95%.

Melting Point: Literature values for related quinoxalinone structures suggest a high melting

point, likely >250 °C.[2] Experimental determination is recommended.

Solubility: Sparingly soluble in common organic solvents like methanol and ethanol; soluble

in DMSO and DMF.

Spectroscopic Analysis:
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¹H NMR (DMSO-d₆, 400 MHz): Expect two singlets in the aromatic region (δ 7.5-8.5 ppm)

corresponding to the two protons on the benzene ring (H-5 and H-8). A broad singlet

corresponding to the N-H proton of the lactam will appear further downfield (δ ~12.0-12.5

ppm). A singlet for the H-3 proton on the heterocyclic ring is also expected (δ ~8.0-8.5

ppm).

¹³C NMR (DMSO-d₆, 100 MHz): Expect 8 distinct signals in the aromatic/olefinic region (δ

110-160 ppm) and one signal for the carbonyl carbon (C=O) at δ > 160 ppm.

IR (ATR, cm⁻¹): Key peaks should include N-H stretching (~3200-3000 cm⁻¹), C=O

stretching of the lactam (~1680 cm⁻¹), and characteristic stretches for the nitro group

(NO₂) at ~1530 cm⁻¹ (asymmetric) and ~1350 cm⁻¹ (symmetric).

High-Resolution Mass Spectrometry (HRMS): For C₈H₄ClN₃O₃, the calculated [M+H]⁺ is

226.0014. The experimental value should be within ±5 ppm.

Safety Precautions
All procedures should be performed in a well-ventilated fume hood while wearing appropriate

Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves.[5]

4-chloro-5-nitro-1,2-phenylenediamine: This compound is harmful if swallowed, inhaled, or

absorbed through the skin.[5] It may cause skin and eye irritation. Avoid formation of dust

and aerosols.[5]

Glyoxylic Acid: Causes severe skin burns and eye damage. Handle with care.

Methanol: Flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled.

Causes damage to organs (optic nerve).

In case of accidental exposure, consult the relevant Safety Data Sheet (SDS) immediately.[5][6]

[7]

Experimental Workflow
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Figure 2: Step-by-step synthesis and analysis workflow.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15230540/docs?utm_src=pdf-body-img#application-note-synthesis-protocol-6-chloro-7-nitroquinoxalin-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15230540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Multi-gram Preparation of 7-Nitroquinoxalin-2-amine. SciELO. [Link]

New preparation process of 6-chloro-2-hydroxyquinoxaline.

An improved synthesis of 6-chloro-1H-quinoxalin-2-one. ResearchGate. [Link]

Quinoxaline synthesis. Organic Chemistry Portal. [Link]

Mixture comprising glyoxylic acid or condensation or addition products thereof.

4-CHLORO-5-NITRO-O-PHENYLENEDIAMINE SDS. ChemSrc. [Link]

Acid-Catalyzed Condensation of Benzamide with Glyoxal, and Reaction Features. National

Center for Biotechnology Information (PMC). [Link]

Safety Data Sheet: 1,2-Phenylenediamine. Carl ROTH. [Link]

Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-

(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents. RSC

Publishing. [Link]

4-CHLORO-1,2-PHENYLENEDIAMINE MSDS. Loba Chemie. [Link]

4-Nitro-1,2-phenylenediamine. National Center for Biotechnology Information (PubChem).

[Link]

6-Chloroquinolin-2(1H)-one. National Center for Biotechnology Information (PMC). [Link]

Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-

(chloro/nitro)-1H-benzimidazole derivatives. Semantic Scholar. [Link]

6-CHLORO-7-NITROQUINOXALINE. Matrix Fine Chemicals. [Link]

6,7,8,9-Tetrafluoro-11H-indeno[1,2-b]quinoxalin-11-one. MDPI. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.scielo.br/j/jbs/a/gLgDBxRzPSCFgGgR6F7V7fx/?lang=en
https://www.researchgate.net/publication/281118183_An_improved_synthesis_of_6-chloro-1H-quinoxalin-2-one
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/quinoxalines.shtm
https://www.chemsrc.com/cas/67073-39-6_835700.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8833959/
https://www.carlroth.com/medias/SDB-2THE-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY3MDR8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGUvaDExLzkwNzg5MjE1MTEzMjYucGRmfDk3ODg5YjlmYThhMmJjYjY3ZDU3N2QyM2E0YjM3Y2M0YmI1ZTVjN2FmN2E5ODk5MzkxNGNiYmRhYmYyM2FjN2Y
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra03527a
https://www.lobachemie.com/storage/app/uploads/public/5c5/054/53c/5c505453c5188439044273.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitro-1_2-phenylenediamine
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3254394/
https://www.semanticscholar.org/paper/Design%2C-synthesis%2C-bio-evaluation%2C-and-in-silico-Ngo-Nguyen/5196940d9d6e426673898822003c27f311f6c43c
https://matrix-fine-chemicals.com/product/6-chloro-7-nitroquinoxaline-cas-109541-21-1
https://www.mdpi.com/1422-8599/2025/1/m2001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15230540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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